Cas no 65004-20-8 (1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl-)

1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl- structure
65004-20-8 structure
Product Name:1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl-
CAS No:65004-20-8
MF:C14H9BrN2O
MW:301.138062238693
CID:409515
PubChem ID:877112
Update Time:2025-04-19

1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-(4-bromophenyl)-3-phenyl-
    • 5-(4-bromophenyl)-3-phenyl-1,2,4-oxadiazole
    • AKOS003338045
    • NCGC00327201-01
    • BDBM50094266
    • SCHEMBL2810636
    • AB00100525-01
    • DivK1c_006036
    • BIM-0036558.P001
    • 65004-20-8
    • CBMicro_036740
    • CHEMBL3589972
    • AB00100525-03
    • CDS1_004996
    • DTXSID00358093
    • Inchi: 1S/C14H9BrN2O/c15-12-8-6-11(7-9-12)14-16-13(17-18-14)10-4-2-1-3-5-10/h1-9H
    • InChI Key: CMYVEXGSBPBJHS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=NO1

Computed Properties

  • Exact Mass: 299.98987
  • Monoisotopic Mass: 299.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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